N-[1-(2,3-dimethylphenyl)-4,5,6,7-tetrahydroindazol-4-yl]-2,5-dimethyl-3-pyrazolecarboxamide

• Molecular Formula: C21H25N5O
• Molecular Weight: 363.5 g/mol
• IUPAC Name: N-[1-(2,3-dimethylphenyl)-4,5,6,7-tetrahydroindazol-4-yl]-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C21H25N5O/c1-13-7-5-9-18(15(13)3)26-19-10-6-8-17(16(19)12-22-26)23-21(27)20-11-14(2)24-25(20)4/h5,7,9,11-12,17H,6,8,10H2,1-4H3,(H,23,27)
• InChI Key: BYIUTBBPZFVDJL-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)N2C3=C(C=N2)C(CCC3)NC(=O)C4=CC(=NN4C)C)C

Description

N-[1-(2,3-dimethylphenyl)-4,5,6,7-tetrahydroindazol-4-yl]-2,5-dimethyl-3-pyrazolecarboxamide is a member of pyrazoles and a ring assembly.

Scientific Research Applications

Synthesis and Characterization

• A series of benzamide derivatives, including compounds structurally related to the query compound, were synthesized and characterized, indicating their potential in medicinal chemistry due to their ability to bind nucleotide protein targets (Saeed et al., 2015).
• Another study focused on the synthesis of analogs of 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide, which demonstrated promising antibacterial activity and non-cytotoxic concentrations (Palkar et al., 2017).

Biological Evaluation

• The study by Fatehia & Mohamed (2010) explored the synthesis and antibacterial activity of novel phthalazinone derivatives, including compounds structurally similar to the query compound (Fatehia & Mohamed, 2010).
• A study on 3,6,6-TRIMETHYL-4-OXO-1-(2-PYRIDYL)-4,5,6,7-TETRAHYDROINDAZOLE revealed its potential in Schmidt reaction and Beckmann rearrangement, which could be relevant for compounds like the query compound (Delyatitskaya et al., 2013).

Anticancer Activity

• M. Ahsan (2012) reported the synthesis and screening of 3a,4-dihydro-3H-indeno[1,2-c]pyrazole-2-carboxamide analogues for anticancer activity, providing insights into the potential anticancer applications of compounds structurally related to the query compound (Ahsan, 2012).

Cyclocondensation Reactions

• Strakova et al. (2009) explored [3+2] cyclocondensation reactions of 1,3- and 2,3-disubstituted 5-diazo-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydroindazoles, which are structurally related to the query compound (Strakova et al., 2009).

Heterocyclic Synthesis

• The utility of enaminonitriles in heterocyclic synthesis was demonstrated by Fadda et al. (2012), which could be relevant to the synthesis pathways of compounds like the query compound (Fadda et al., 2012).